Cas no 1387557-40-5 (1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid)

1-[(Propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid is a cyclobutane derivative featuring a carboxylic acid functional group and an isopropoxymethyl substituent. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of more complex molecules. The cyclobutane ring imparts structural rigidity, while the isopropoxymethyl group enhances solubility in organic solvents, facilitating further derivatization. The carboxylic acid moiety allows for straightforward functionalization via esterification, amidation, or other coupling reactions. Its balanced reactivity profile makes it suitable for applications in pharmaceutical and agrochemical research, where cyclobutane-containing scaffolds are increasingly valued for their unique conformational properties.
1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid structure
1387557-40-5 structure
Product Name:1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid
CAS No:1387557-40-5
MF:C9H16O3
MW:172.22
MDL:MFCD22378389
CID:5265073
PubChem ID:97033937
Update Time:2026-03-09

1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropoxymethyl-cyclobutanecarboxylic acid
    • 1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid
    • 1-(isopropoxymethyl)cyclobutane-1-carboxylic acid
    • MDL: MFCD22378389
    • Inchi: 1S/C9H16O3/c1-7(2)12-6-9(8(10)11)4-3-5-9/h7H,3-6H2,1-2H3,(H,10,11)
    • InChI Key: JYMVLBRENHEORG-UHFFFAOYSA-N
    • SMILES: C1(COC(C)C)(C(O)=O)CCC1

1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid Pricemore >>

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Additional information on 1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid

Introduction to 1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid (CAS No. 1387557-40-5)

1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid (CAS No. 1387557-40-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of cyclobutane carboxylic acids, which are known for their stability and reactivity in chemical reactions.

The molecular formula of 1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid is C9H16O3, and it has a molecular weight of approximately 164.22 g/mol. The compound features a cyclobutane ring with a carboxylic acid group and an isopropoxy methyl substituent, which imparts specific chemical and physical properties that make it a valuable intermediate in organic synthesis.

In the realm of pharmaceutical research, 1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a new class of anticancer agents that exhibit selective cytotoxicity against tumor cells while minimizing side effects on healthy tissues.

Beyond its pharmaceutical applications, 1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid has also been investigated for its use in materials science. Its unique structural features make it suitable for the development of advanced polymers and coatings with enhanced mechanical and thermal properties. A recent study in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices significantly improved their tensile strength and thermal stability, making them ideal for applications in automotive and aerospace industries.

The synthesis of 1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid typically involves several steps, including the formation of the cyclobutane ring, introduction of the carboxylic acid group, and substitution with the isopropoxy methyl moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common method involves the ring-closing metathesis (RCM) reaction to form the cyclobutane ring, followed by functional group transformations to introduce the desired substituents.

In terms of safety and handling, 1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid is generally considered to be stable under standard laboratory conditions. However, it is important to follow standard safety protocols when handling this compound, including wearing appropriate personal protective equipment (PPE) such as gloves and goggles, and working in a well-ventilated area or fume hood.

The environmental impact of 1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid is another important consideration. While there is limited data available on its environmental fate and toxicity, it is recommended to dispose of this compound according to local regulations to minimize any potential environmental risks.

In conclusion, 1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid (CAS No. 1387557-40-5) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to emerge, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.

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